Cas no 84-19-5 (3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene)

3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene is a diene derivative featuring acetoxyphenyl substituents, which contribute to its unique chemical reactivity and stability. This compound is of interest in organic synthesis due to its conjugated double-bond system, enabling participation in Diels-Alder reactions and other cycloaddition processes. The acetoxy groups enhance solubility in polar organic solvents, facilitating its use in controlled functionalization reactions. Its structural rigidity and electron-rich aromatic moieties make it a potential intermediate for pharmaceuticals, liquid crystals, or advanced polymeric materials. The compound’s well-defined molecular architecture allows for precise modifications, supporting applications in materials science and medicinal chemistry research. Proper handling under inert conditions is recommended to preserve its reactivity.
3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene structure
84-19-5 structure
Product Name:3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene
CAS No:84-19-5
MF:C22H22O4
MW:350.407686710358
MDL:MFCD00063286
CID:722025
PubChem ID:87564291
Update Time:2025-06-08

3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(1,2-diethylidene-1,2-ethanediyl)bis-, diacetate (9CI)
    • 3,4-Bis(4-acetoxyphenyl)-2,4-hexadiene
    • DIENESTROL DIACETATE
    • Dienestrol diacetate solution
    • Phenol, 4,4′-(1,2-diethylidene-1,2-ethanediyl)bis-, diacetate (9CI)
    • Phenol, 4,4′-(diethylideneethylene)di-, diacetate (6CI, 7CI, 8CI)
    • 3,4-Bis(p-acetoxyphenyl)-2,4-hexadiene
    • Farmacyrol
    • Lipamone
    • NSC 81279
    • Retalon-Oral
    • 3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene
    • MDL： MFCD00063286
    • Inchi： 1S/C22H22O4/c1-5-21(17-7-11-19(12-8-17)25-15(3)23)22(6-2)18-9-13-20(14-10-18)26-16(4)24/h5-14H,1-4H3
    • InChI Key： YWLLGDVBTLPARJ-UHFFFAOYSA-N
    • SMILES： O=C(C)OC1C=CC(C(C(C2C=CC(OC(C)=O)=CC=2)=CC)=CC)=CC=1

Computed Properties

  • Exact Mass: 350.15200
  • Isotope Atom Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Prismatic crystals.
  • Density: 1.1087 (rough estimate)
  • Melting Point: 119.0 to 123.0 deg-C
  • Boiling Point: 404.4°C (rough estimate)
  • Flash Point: 2 °C
  • Refractive Index: 1.4400 (estimate)
  • PSA: 52.60000
  • LogP: 5.04400
  • Merck: 3104
  • Solubility: Not determined

3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene Security Information

3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Bis-(4-acetoxyphenyl)-2,4-hexadiene Pricemore >>

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